rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine, trans
Overview
Description
Rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine, trans (rac-MMCP-t) is an organic compound that has recently gained attention in the scientific community due to its potential applications in the field of synthetic biology. Rac-MMCP-t is a chiral compound that has a cyclopropyl group and a methoxymethyl group attached to the nitrogen atom. It has been studied for its ability to act as a chiral catalyst in chemical synthesis, its ability to act as a chiral template for the synthesis of other compounds, and its potential applications in the fields of biochemistry and molecular biology.
Scientific Research Applications
Rac-MMCP-t has been studied extensively for its potential applications in the field of synthetic biology. It has been used as a chiral template in the synthesis of other compounds, such as amino acids, peptides, and nucleic acids. It has also been used to create chiral catalysts for use in chemical synthesis. Additionally, rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine, trans has been studied for its potential applications in the fields of biochemistry and molecular biology. It has been used to study the structure and function of proteins, as well as to study the effects of chiral compounds on biochemical and physiological processes.
Mechanism of Action
Rac-MMCP-t acts as a chiral template in the synthesis of other compounds. When it is bound to a substrate, it can act as a catalyst for the synthesis of the desired compound. This is due to its ability to bind to the substrate in a specific orientation, which allows it to act as a template for the desired reaction. Additionally, rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine, trans can act as a chiral catalyst in chemical synthesis. This is due to its ability to bind to a substrate in a specific orientation, which allows it to catalyze the desired reaction.
Biochemical and Physiological Effects
Rac-MMCP-t has been studied for its potential effects on biochemical and physiological processes. It has been shown to be effective in the synthesis of amino acids and peptides, which are important components of proteins. Additionally, this compound has been studied for its potential effects on the structure and function of proteins. It has been shown to be effective in the synthesis of nucleic acids, which are important components of DNA and RNA.
Advantages and Limitations for Lab Experiments
The use of rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine, trans in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a chiral compound, which makes it useful for the synthesis of other chiral compounds. The main limitation of using this compound in laboratory experiments is that it is not as effective as other chiral compounds when used as a catalyst for chemical synthesis.
Future Directions
The potential applications of rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine, trans are still being explored. One potential future direction is the use of this compound in the synthesis of new chiral compounds, such as amino acids and peptides. Additionally, this compound could be used to study the structure and function of proteins, and to study the effects of chiral compounds on biochemical and physiological processes. Finally, this compound could be used to create chiral catalysts for use in chemical synthesis.
Synthesis Methods
Rac-MMCP-t can be synthesized using a variety of methods. The most common method is the reaction of cyclopropylmethyl chloride with 1-methoxy-2-methyl-2-propanol in the presence of a base such as sodium hydroxide. This reaction yields rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine, trans as the major product. Other methods for the synthesis of this compound include the reaction of cyclopropylmethyl bromide with 1-methoxy-2-methyl-2-propanol in the presence of a base, the reaction of cyclopropylmethyl iodide with 1-methoxy-2-methyl-2-propanol in the presence of a base, and the reaction of cyclopropylmethyl iodide with 1-methoxy-2-methyl-2-propanol in the presence of a Lewis acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine, trans involves the conversion of a cyclopropane derivative to the desired amine through a series of reactions.", "Starting Materials": [ "Cyclopropane", "Methanol", "Sodium hydride", "Bromomethyl methyl ether", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ammonium chloride" ], "Reaction": [ "Cyclopropane is reacted with bromomethyl methyl ether in the presence of sodium hydride to form rac-(1R,2R)-2-bromomethylcyclopropane.", "The resulting bromomethylcyclopropane is then treated with sodium borohydride in methanol to yield rac-(1R,2R)-2-(methoxymethyl)cyclopropane.", "The methoxymethylcyclopropane is then reacted with hydrochloric acid to form the corresponding hydrochloride salt.", "The hydrochloride salt is then treated with sodium hydroxide to liberate the amine, which is then isolated as the hydrochloride salt by treatment with hydrochloric acid and ammonium chloride." ] } | |
CAS RN |
2088415-16-9 |
Molecular Formula |
C5H11NO |
Molecular Weight |
101.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
